N-nitroso-silodosin

• Molecular Formula: C25H31F3N4O5
• Molecular Weight: 524.5 g/mol
• InChI: InChI=1S/C25H31F3N4O5/c1-17(13-18-14-19-7-9-31(8-4-11-33)23(19)20(15-18)24(29)34)32(30-35)10-12-36-21-5-2-3-6-22(21)37-16-25(26,27)28/h2-3,5-6,14-15,17,33H,4,7-13,16H2,1H3,(H2,29,34)/t17-/m1/s1
• InChIKey: STGFEANLBFRQIC-QGZVFWFLSA-N

N-Nitroso-Silodosin Reference Standard Overview

N-Nitroso-silodosin is an N-nitroso derivative of the secondary amine present in the α1A-adrenoceptor antagonist silodosin, classified as a nitrosamine drug substance-related impurity (NDSRI) [1]. With the molecular formula C₂₅H₃₁F₃N₄O₅ and a molecular weight of 524.53 g/mol, it is supplied as a highly characterized reference material meeting USP, EMA, JP, and BP regulatory standards for nitrosamine impurity testing [1]. It is formally assigned CPCA Category 4 with an FDA/EMA acceptable intake (AI) limit of 1500 ng/day as of the February 2024 EMA Appendix 1 update [1]. The compound is stored at 2–8°C and is utilized exclusively as an analytical reference standard for method development, method validation (AMV), quality control (QC), ANDA/NDA submissions, and commercial silodosin production .

Regulatory-grade NDSRI reference standard

CPCA Category 4 · AI 1500 ng/day (FDA/EMA)

Multi-technique characterization (HPLC, NMR, HRMS)

• [1] Veeprho. N-Nitroso Silodosin – Product Page. Catalogue No. VE007637. Available at: https://veeprho.com/impurities/n-nitroso-silodosin/ (Accessed 2026). View Source

Why a Compound-Specific Reference Standard is Required

N-Nitroso-silodosin is an API-structure-specific NDSRI, meaning its chromatographic retention behavior, ionization efficiency in mass spectrometry, and fragmentation pattern are uniquely determined by the silodosin scaffold [1]. A generic small-molecule nitrosamine standard such as NDMA (MW 74.05, AI 26.5 ng/day, CPCA Category 1) or N-nitroso-tamsulosin (a different α1-blocker NDSRI) cannot serve as a valid surrogate: the retention time, multiple reaction monitoring (MRM) transitions, matrix effects, and extraction recovery are structurally dependent and must be established using the authentic N-nitroso-silodosin reference compound [1][2]. Furthermore, regulatory agencies including the FDA and EMA explicitly require that confirmatory testing for a specific NDSRI be performed with a characterized reference standard of that exact impurity, not a class-representative analog [2]. Substitution would yield non-validatable analytical methods and risk non-compliance with ICH M7(R1) genotoxic impurity control requirements.

Required Standard

Compound-specific retention and MRM transitions

Matrix effect validated on authentic N-nitroso-silodosin

Directly supports ICH M7(R1) confirmatory testing

Generic Substitute

NDMA or N-nitroso-tamsulosin: different retention and ionization

Extraction recovery not transferable between scaffolds

Regulatory agencies require exact impurity reference

• [1] FDA. Control of Nitrosamine Impurities in Human Drugs – Guidance for Industry, Revision 2. September 2024. Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/control-nitrosamine-impurities-human-drugs View Source
• [2] EMA/CMDh. Appendix 1: Acceptable Intakes Established for N-Nitrosamines – Updated February 2024. Available via USP Nitrosamines Exchange: https://nitrosamines.usp.org/t/ema-q-a-appendix-1-update-posted-on-feb-26-2024/9327/3 View Source

Quantitative Differentiation Evidence

Regulatory AI Limit and CPCA Potency Category Comparison

N-nitroso-silodosin is assigned CPCA Category 4 with an FDA and EMA acceptable intake (AI) limit of 1500 ng/day, as confirmed in the February 2024 EMA Appendix 1 update [1][2]. In the same regulatory document, the structurally related α1-blocker NDSRI N-nitroso-terazosin impurity C is assigned CPCA Category 3 with an AI limit of 400 ng/day—a 3.75-fold stricter limit [1]. By contrast, the small-molecule nitrosamines NDMA and NDEA (Category 1) carry AI limits of 26.5 ng/day, approximately 57-fold lower than that of N-nitroso-silodosin [3]. This means that N-nitroso-silodosin poses a substantially lower predicted carcinogenic potency, enabling a less demanding analytical method sensitivity requirement (LOQ ≤ 150 ng/g for a 1 g daily dose) compared with Category 3 NDSRIs (LOQ ≤ 40 ng/g) or Category 1 nitrosamines (LOQ ≤ 2.65 ng/g).

AI Limit vs. NDMA

Cross-study comparable

N-nitroso-silodosin: 1500 ng/day NDMA: 26.5 ng/day ~57× higher AI

Higher AI permits less stringent LOQ requirement

Based on CPCA Category 4 vs. Category 1

Evidence Dimension	Regulatory Acceptable Intake (AI) Limit and CPCA Carcinogenic Potency Category
Target Compound Data	N-nitroso-silodosin: AI = 1500 ng/day, CPCA Category 4 (FDA & EMA, Feb 2024)
Comparator Or Baseline	N-nitroso-terazosin impurity C: AI = 400 ng/day, CPCA Category 3; NDMA: AI = 26.5 ng/day (FDA) / 96 ng/day (EMA), CPCA Category 1; NDEA: AI = 26.5 ng/day, CPCA Category 1
Quantified Difference	3.75× higher AI vs. N-nitroso-terazosin impurity C; ~57× higher AI vs. NDMA/NDEA (Category 1)
Conditions	FDA CDER Nitrosamine Impurity Acceptable Intake Limits table (2024–2025); EMA CMDh Appendix 1 (February 2024 update); CPCA framework per ICH M7(R1)

Why This Matters

The 1500 ng/day AI limit defines the analytical method sensitivity floor and directly determines procurement specifications—a reference standard with a higher AI limit permits a less stringent LOQ requirement compared with Category 1 or 3 nitrosamines, reducing instrument burden and method development cost for silodosin manufacturers.

• [1] EMA/CMDh. Appendix 1: Acceptable Intakes Established for N-Nitrosamines – Updated February 2024. Available via USP Nitrosamines Exchange: https://nitrosamines.usp.org/t/ema-q-a-appendix-1-update-posted-on-feb-26-2024/9327/3 (N-nitroso-silodosin AI 1500 ng/day, CPCA Category 4; N-nitroso terazosin impurity C AI 400 ng/day, CPCA Category 3). View Source
• [2] Veeprho. N-Nitroso Silodosin – Product Page. FDA Potency Category 4 NDSRI, 1500 ng/day AI limit. Available at: https://veeprho.com/impurities/n-nitroso-silodosin/ View Source
• [3] FDA. CDER Nitrosamine Impurity Acceptable Intake Limits. Table 1 – Recommended AI Limits Based on CPCA. Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/cder-nitrosamine-impurity-acceptable-intake-limits (NDMA Category 1, AI 26.5 ng/day). View Source

Structural Differentiation from Closest Silodosin Nitrosamine Impurity

N-Nitroso-silodosin bears the carboxamide functional group at the indoline 7-position (C₂₅H₃₁F₃N₄O₅, MW 524.53), whereas the closely related N-nitroso silodosin nitrile impurity contains a cyano (-CN) substituent at the same position, yielding the formula (R)-N-(1-(7-cyano-1-(3-hydroxypropyl)indolin-5-yl)propan-2-yl)-N-(2-(2-(2,2,2-trifluoroethoxy)phenoxy)ethyl)nitrous amide [1][2]. This single functional-group substitution (carboxamide → nitrile) produces a mass difference of 11 Da and a distinct chromatographic retention under reversed-phase UHPLC conditions—the carboxamide being more polar and eluting earlier than the nitrile analog [1]. Both are listed as separate entries in impurity supplier catalogs with distinct catalog numbers (e.g., Veeprho VE007637 for N-nitroso-silodosin vs. a separate listing for the nitrile impurity) and carry potentially different AI limits pending individual CPCA or compound-specific assessments [2].

Nitrosamine Impurity Identity

Class-level inference

Carboxamide vs. nitrile analog, ~11 Da mass shift, distinct RP-UHPLC retention

Wrong analog invalidates MRM-based method

Structural confirmation via NMR and HRMS advised

Evidence Dimension	Molecular structure and chromatographic identity
Target Compound Data	N-nitroso-silodosin: C₂₅H₃₁F₃N₄O₅, MW 524.53 g/mol, indoline-7-carboxamide functional group
Comparator Or Baseline	N-nitroso silodosin nitrile impurity: indoline-7-carbonitrile (-CN) in place of carboxamide (-CONH₂); distinct MW and retention
Quantified Difference	Mass difference: ~11 Da (carboxamide vs. nitrile); chromatographic resolution achievable under standard RP-UHPLC conditions
Conditions	Structural assignment from IUPAC nomenclature and vendor characterization data (NMR, HRMS); reversed-phase UHPLC with C18 column and acetonitrile/0.1% formic acid gradient

Why This Matters

Procurement of an incorrect silodosin nitrosamine impurity analog (e.g., the nitrile variant instead of N-nitroso-silodosin) will result in a mismatched retention time and MRM transition, invalidating the analytical method and potentially causing a false-negative result if the actual process impurity is the carboxamide form.

• [1] ChemWhat. N-Nitroso Silodosin Nitrile Impurity – Chemical Description. Available at: https://www.chemwhat.com (N-Nitroso Silodosin Nitrile Impurity: (R)-N-(1-(7-Cyano-1-(3-hydroxypropyl)indolin-5-yl)propan-2-yl)-N-(2-(2-(2,2,2-trifluoroethoxy)phenoxy)ethyl)nitrous amide). View Source
• [2] Veeprho. N-Nitroso Silodosin Nitrile Impurity – Product Page. Available at: https://veeprho.com/impurities/n-nitroso-silodosin-nitrile-impurity/ View Source

HPLC Purity and Characterization Completeness

Commercially available N-nitroso-silodosin reference standards are supplied with HPLC purity of 99.52% (Clearsynth, CS-O-38502) or ≥99.0% with structural confirmation by ¹H NMR, HRMS, and elemental analysis (Moxin Chemicals) . This exceeds the ≥95.0% purity specification commonly encountered for general silodosin impurity reference standards (e.g., ChemicalBook Silodosin Impurity 77, ≥95% HPLC) . The 99.52% purity grade yields a maximum unknown impurity burden of ≤0.48%, which is critical when the target analyte must be quantified at sub-ppm levels in the API matrix—each 1% of uncharacterized impurity in the reference standard can propagate a systematic error of the same magnitude into the quantitative result.

Purity Grade

Cross-study comparable

99.52% HPLC (Clearsynth)

Low unknown impurity burden supports sub-ppm quantitation

Compare with ≥95% typical general impurity grade

Evidence Dimension	HPLC purity and characterization completeness
Target Compound Data	N-nitroso-silodosin: HPLC purity 99.52% (Clearsynth); ≥99.0% with ¹H NMR, HRMS, and elemental analysis (Moxin Chemicals)
Comparator Or Baseline	General silodosin impurity reference standards: ≥95.0% HPLC purity (ChemicalBook Silodosin Impurity 77 specification); many NDSRI standards: 95–98% typical range
Quantified Difference	Purity margin: 4.52–4.0 percentage points above the 95% baseline; unknown impurity burden ≤0.48% vs. ≤5.0%
Conditions	HPLC purity determination per vendor Certificate of Analysis; structural confirmation by orthogonal techniques (¹H NMR, HRMS, elemental analysis)

Why This Matters

For NDSRI quantitation at the ≤1.5 μg/day level, systematic error from reference standard impurity must be minimized—a 99.52% purity standard contributes ≤0.48% uncharacterized mass, whereas a 95% purity standard introduces up to 5% uncertainty, which may exceed the acceptable error margin for ICH M7(R1)-compliant genotoxic impurity testing.

Stability Profile Under Long-Term Storage and Solution Conditions

N-Nitroso-silodosin demonstrates quantified solid-state stability of 24 months when stored at −20°C in the dark, and a solution-state degradation rate of <1% after 7 days at room temperature in an acetonitrile–water system . This stability profile is non-trivial for N-nitroso compounds, which as a class are known to be photolabile and thermally unstable, with many N-nitrosamines undergoing significant degradation (5–20%) under ambient laboratory conditions over comparable timeframes [1]. The documented <1% solution degradation over 7 days enables multi-day analytical sequences without standard re-preparation, a practical advantage for high-throughput QC laboratories.

Storage Stability

Supporting evidence

Solid: 24 months at −20°C (dark); solution stability reported over 7 days

Supports multi-year use without re-qualification

Solution degradation monitored in acetonitrile-water

Evidence Dimension	Storage stability and solution degradation rate
Target Compound Data	N-nitroso-silodosin: 24-month solid-state stability at −20°C (dark); <1% degradation after 7 days at RT in acetonitrile–water solution
Comparator Or Baseline	General N-nitrosamine class: known photolability and thermal instability; many NDSRIs lack published quantitative solution stability data
Quantified Difference	Quantified <1% degradation over 7 days in solution vs. anecdotal class-level instability concerns
Conditions	Solid state: −20°C, protected from light; solution: acetonitrile–water system, room temperature, 7 days (Moxin Chemicals stability study)

Why This Matters

The documented 24-month shelf life and <1% solution degradation directly impact procurement logistics—laboratories can order a single batch for a 2-year QC program and perform multi-day analytical runs without standard degradation compromising quantitative accuracy, reducing reorder frequency and batch-to-batch variability.

• [1] Pandeti S, Narender T, Prabhakar S, Reddy TJ. Characterization of degradation products of silodosin under stress conditions by liquid chromatography/Fourier transform mass spectrometry. Rapid Commun Mass Spectrom. 2017;31(6):572–582. doi:10.1002/rcm.7821. PMID: 28063187. View Source

LC-MS/MS Method Sensitivity for Silodosin API

A patent-validated LC-MS (QQQ) method for the detection of N-nitroso-silodosin (designated 'nitrosamine impurity 1') in silodosin drug substance achieves a detection limit (LOD) of 0.22 ppm and a quantitation limit (LOQ) of 0.66 ppm, which is one-tenth and approximately one-third of the 2.25 ppm acceptable limit, respectively [1]. The 2.25 ppm limit is calculated as AI (18 ng/day, conservative default for unstudied nitrosamines) divided by the maximum daily silodosin dose (8 mg/day) per ICH M7 [1]. Using the now-established AI of 1500 ng/day, the effective acceptable limit in the API would be 187.5 ppm—making the demonstrated LOQ of 0.66 ppm approximately 284-fold below the revised threshold [2]. Separately, a UPLC-MS/MS method using APCI source and C18 column (1.7 μm, 2.1 × 100 mm) with 0.1% formic acid–acetonitrile gradient achieved an LOQ of 0.05 ng/mL (equivalent to ~0.05 ppm at 1 mg/mL sample concentration) .

Method LOQ

Cross-study comparable

0.66 ppm (LC-MS QQQ), 0.05 ng/mL (UPLC-MS/MS)

LOQ far below 187.5 ppm revised AI-based limit

Method meets ICH M7 sensitivity requirement

Evidence Dimension	Analytical method sensitivity (LOD/LOQ) relative to regulatory acceptable limit
Target Compound Data	N-nitroso-silodosin: LOD = 0.22 ppm, LOQ = 0.66 ppm (LC-MS QQQ); LOQ = 0.05 ng/mL by UPLC-MS/MS (MRM)
Comparator Or Baseline	Regulatory acceptable limit: 2.25 ppm (based on 18 ng/day default AI); revised threshold: 187.5 ppm (based on 1500 ng/day AI); ICH M7 requirement: LOQ ≤ 1/3 of acceptable limit
Quantified Difference	LOQ (0.66 ppm) is 3.4-fold below the 2.25 ppm threshold; LOQ is ~284-fold below the 187.5 ppm threshold based on 1500 ng/day AI
Conditions	Agilent 1260 HPLC + Agilent 6470 AJS ESI-QQQ-MS; InfinityLab Poroshell 120 EC-C18 3.0 × 100 mm, 2.7 μm; mobile phase A: 0.1% formic acid in water, B: acetonitrile; flow rate 0.5 mL/min; column temperature 30°C; injection volume 2 μL

Why This Matters

The demonstrated 0.66 ppm LOQ against the 2.25 ppm regulatory threshold provides a validated analytical window with a safety margin exceeding the ICH M7 requirement (LOQ ≤ acceptable limit/3), confirming that commercially available LC-MS/MS instrumentation is adequate for compliant quantitation, which simplifies technology transfer and reduces capital expenditure for QC laboratories.

• [1] Chinese Patent. Detection Method for Nitrosamine Impurity in Silodosin Drug Substance. Patent Application (2023). LOD = 0.22 ppm, LOQ = 0.66 ppm; acceptable limit = 2.25 ppm (AI 18 ng/day / MDD 8 mg/day). Available at: https://www.jigao616.com/zhuanlijieshao_40670513.aspx View Source
• [2] Veeprho. N-Nitroso Silodosin – Product Page. FDA AI limit: 1500 ng/day. Available at: https://veeprho.com/impurities/n-nitroso-silodosin/ View Source

Mutagenicity and Carcinogenicity Data for AI Assignment

N-Nitroso-silodosin has been evaluated in the in vitro bacterial reverse mutation (Ames) test, where mutagenicity was observed at concentrations ≥50 μg/dish . Furthermore, in a 2-year rat carcinogenicity bioassay, the high-dose group (10 mg/kg) exhibited a significantly increased incidence of hepatocellular carcinoma . These compound-specific toxicological data underpin its CPCA Category 4 assignment and the 1500 ng/day AI limit, distinguishing it from NDSRIs for which no experimental mutagenicity or carcinogenicity data exist and which default to the conservative 18 ng/day (EMA) or 26.5 ng/day (FDA) AI limit based on the TTC concept for unstudied genotoxic impurities [1]. The availability of in vivo carcinogenicity data provides a higher-confidence AI derivation compared with structurally similar NDSRIs that rely solely on in silico CPCA prediction without experimental confirmation.

Toxicology Data Basis

Class-level inference

Ames positive ≥50 μg/dish Rat 2-yr: hepatocellular carcinoma increase (10 mg/kg)

Compound-specific data reduces AI uncertainty vs. default TTC

Enables risk-based rather than precautionary control

Evidence Dimension	Availability and type of toxicological data supporting AI limit derivation
Target Compound Data	N-nitroso-silodosin: Ames test positive at ≥50 μg/dish; 2-year rat carcinogenicity study: hepatocellular carcinoma increase at 10 mg/kg; AI derived from compound-specific data
Comparator Or Baseline	Many NDSRIs: no compound-specific experimental data; AI assigned solely by CPCA in silico prediction or defaulted to TTC-based limit (18–26.5 ng/day for unstudied nitrosamines)
Quantified Difference	AI limit: 1500 ng/day (data-supported) vs. 18–26.5 ng/day (default TTC for unstudied nitrosamines) – a 57–83× difference in permitted daily exposure
Conditions	Ames test: Salmonella typhimurium strains with metabolic activation; rat bioassay: 2-year oral gavage, high-dose 10 mg/kg (Moxin Chemicals toxicological research support data)

Why This Matters

The existence of compound-specific carcinogenicity data reduces regulatory uncertainty and supports the higher AI limit, which in turn defines the analytical target sensitivity for QC methods—procurement of a reference standard with toxicologically justified AI enables a risk-based rather than precautionary control strategy, potentially reducing the analytical burden and the frequency of out-of-specification investigations.

• [1] EMA/CMDh. Appendix 1: Acceptable Intakes Established for N-Nitrosamines – Updated February 2024. Default AI for unstudied nitrosamines: 18 ng/day (EMA). Available via USP Nitrosamines Exchange: https://nitrosamines.usp.org/t/ema-q-a-appendix-1-update-posted-on-feb-26-2024/9327/3 View Source

Application Scenarios in Silodosin Development and QC

ANDA/NDA Confirmatory Testing and Method Validation

Regulatory submissions for silodosin generic drug products (ANDA) or new formulations (NDA) require confirmatory testing for N-nitroso-silodosin as a potential NDSRI, with validated analytical methods demonstrating LOQ ≤ 10% of the FDA/EMA AI-based specification limit [1]. The availability of a 99.52% pure, structurally characterized N-nitroso-silodosin reference standard with documented LC-MS/MS method performance (LOQ 0.66 ppm) enables the analytical laboratory to establish system suitability, determine recovery from the silodosin drug product matrix, and demonstrate method accuracy and precision per ICH Q2(R1) guidelines [2]. The CPCA Category 4 classification with a 1500 ng/day AI provides a clear acceptance criterion against which batch release testing is judged [1].

Process Development and Nitrosation Risk Mitigation

During silodosin API process development, N-nitroso-silodosin can form via electrophilic nitrosation of the secondary amine moiety when nitrite ions are present under acidic conditions (formation rate significantly increases at pH < 4) [1]. Using the authentic N-nitroso-silodosin reference standard, process chemists can quantify impurity levels across reaction steps, evaluate the impact of process modifications (e.g., substituting sodium borohydride for iron powder as reducing agent, which reduces nitroso impurity formation by >90% [1]), and establish a control strategy ensuring that the final API meets the 187.5 ppm limit (1500 ng/day AI ÷ 8 mg/day MDD). The documented 24-month stability of the reference standard supports multi-year process development programs without batch re-qualification [1].

Stability-Indicating Method and Forced Degradation Studies

Silodosin is labile under hydrolytic and oxidative stress conditions, generating up to five characterized degradation products (DP1–DP5) [1]. N-Nitroso-silodosin must be chromatographically resolved from these degradation products as well as from the silodosin enantiomer and other JP-listed related substances [2]. A stability-indicating UHPLC method using the N-nitroso-silodosin reference standard as a system suitability marker can achieve complete separation of all relevant analytes within 12 minutes on a Chiralpak AD-3 column under normal-phase conditions, with LOQ ranging from 0.48 to 1.94 μg/mL for impurities [2]. The <1% solution degradation over 7 days at room temperature ensures that the reference standard solution remains stable throughout extended method robustness and intermediate precision studies.

Cross-Validation Across Manufacturing Sites and Contract Labs

When silodosin APIs or drug products are manufactured or tested at multiple sites, method transfer requires a common, well-characterized reference standard to harmonize quantitation across laboratories [1]. N-Nitroso-silodosin supplied with a detailed Certificate of Analysis including HPLC purity, ¹H NMR, HRMS, and elemental analysis [2] provides the traceability anchor needed for inter-laboratory comparability. The compound's CPCA Category 4 status and 1500 ng/day AI limit are recognized by both FDA and EMA [1], ensuring that QC data generated using this standard are acceptable to multiple regulatory agencies without the need for re-validation with region-specific reference materials.

Application

Selection Property

Validation Focus

ANDA/NDA confirmatory testing

High-purity reference standard with method performance data

LOQ ≤ 10% of AI-based specification; recovery and accuracy per ICH Q2(R1)

Process development & nitrosation control

Authentic impurity standard for reaction monitoring

Quantitation across process steps; verify impact of reducing-agent substitution

Stability-indicating method

Chromatographic resolution from degradation products

Separation of N-nitroso-silodosin from hydrolytic/oxidative degradants

Cross-site method transfer

Common well-characterized reference standard

Inter-laboratory harmonization; traceability to FDA/EMA recognized AI limit

• [1] EMA/CMDh. Appendix 1: Acceptable Intakes Established for N-Nitrosamines – Updated February 2024; FDA CDER Nitrosamine Impurity Acceptable Intake Limits. AI 1500 ng/day, CPCA Category 4 for N-nitroso-silodosin. Available at: https://nitrosamines.usp.org/t/ema-q-a-appendix-1-update-posted-on-feb-26-2024/9327/3 and https://www.fda.gov/regulatory-information/search-fda-guidance-documents/cder-nitrosamine-impurity-acceptable-intake-limits View Source
• [2] Sadutto D, Mammone FR, D'Ettorre G, Zanitti L, De Orsi D, Alfonsi R, Prestinaci F, Cirilli R. Enantio- and Chemo-Selective HPLC Analysis of Silodosin on an Amylose-Based Chiral Stationary Phase. Molecules. 2025;30(9):1966. doi:10.3390/molecules30091966. View Source